Cas no 93117-07-8 (5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride)

• Product Name: 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride
• CAS No: 93117-07-8
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 752850
• PubChem ID: 24724396
• Update Time: 2025-06-15

5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisoquinolin-1(2H)-one hydrochloride
• 1(2H)-Isoquinolinone, 5-amino-, monohydrochloride
• 5-amino-2H-isoquinolin-1-one,hydrochloride
• 5-Aminoisoquinolinone hydrochloride
• 93117-07-8
• AKOS016844848
• 5-Aminoisoquinolin-1(2H)-onehydrochloride
• DTXSID40582017
• 5-amino-2H-isoquinolin-1-one;hydrochloride
• MFCD03452659
• 5-aminoisoquinolinone-hydrochloride
• 5-AIQ hydrochloride, >=97% (HPLC), solid
• SCHEMBL5496376
• 5-Aminoisoquinolin-1(2H)-one--hydrogen chloride (1/1)
• 5-AIQ hydrochloride
• 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride

• MDL： MFCD03452659
• Inchi： 1S/C9H8N2O.ClH/c10-8-3-1-2-7-6(8)4-5-11-9(7)12;/h1-5H,10H2,(H,11,12);1H
• InChI Key： KWNLARCFSYAXLT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=C(C=2C=CN1)N

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Boiling Point: 481°C at 760 mmHg
• Flash Point: 244.7°C
• Solubility: DMSO: >20mg/mL

5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride

Recent Advances in the Study of 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride (CAS: 93117-07-8)

5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride (CAS: 93117-07-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound has been extensively studied for its role in the synthesis of isoquinoline derivatives, which are known for their diverse pharmacological properties. Recent research has demonstrated that 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride can serve as a versatile building block for the construction of complex heterocyclic systems. These systems are often employed in the design of inhibitors targeting enzymes such as kinases and proteases, which are critical in the regulation of cellular processes.

One of the most notable advancements in the study of this compound is its application in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of isoquinoline-based inhibitors using 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride as a key intermediate. These inhibitors exhibited potent activity against several cancer cell lines, with IC50 values in the nanomolar range. The study also provided insights into the structure-activity relationship (SAR) of these compounds, highlighting the importance of the amino and dihydroisoquinolinone moieties in enhancing binding affinity and selectivity.

In addition to its anticancer potential, recent investigations have explored the use of 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel isoquinoline derivatives with broad-spectrum antimicrobial activity. The researchers found that modifications to the core structure of the compound could significantly enhance its efficacy against drug-resistant bacterial strains, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the compound's role in neurodegenerative disease research. A 2023 preprint on bioRxiv detailed the use of 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride in the synthesis of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study demonstrated that these molecules could effectively inhibit the formation of toxic aggregates in vitro, offering a promising avenue for therapeutic intervention.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride. A 2023 paper in Organic Process Research & Development reported a scalable and cost-effective synthesis route, achieving high yields and purity. This development is particularly significant for industrial applications, where the availability of high-quality intermediates is crucial for large-scale drug production.

In conclusion, 5-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride (CAS: 93117-07-8) continues to be a valuable compound in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing research. Future studies are expected to further explore its mechanisms of action and optimize its derivatives for clinical development. The compound's unique structural features and biological activities position it as a promising candidate for the next generation of therapeutic agents.